(4-Bromophenyl)triethoxysilane
Cat. No. B8273553
M. Wt: 319.27 g/mol
InChI Key: WHMATEBAHVQEPZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07214475B2
Procedure details
Freshly activated magnesium (8.5 g, 0.35 mol) was slowly added over a period of four hours to a solution of 1,4-dibromobenzene (80 g, 0.34 mol) in 200 mL of diethylether, keeping the temperature below 30° C. The reaction mixture was stirred for 8 h and then slowly added to a mixture of tetraethoxysilane (100 mL, 0.44 mol) in Et2O (50 mL). The mixture was stirred for 12 h, and unreacted tetraethoxysilane and diethylether were removed in vacuum. The remaining liquid was fractionally distilled through a Vigreux column under reduced pressure to provide 4-bromophenyltriethoxysilane as a clear oil (37 g, 37%, bp 80–90° C. at 250 μHg). 1HNMR(400 MHz, CDCl3): δ 7.56 (4H, dd), 3.89 (6H, q), 1.27 (9H, t). 13CNMR (100 MHz, CDCl3): δ 136.4, 131.1, 58.8, 18.2. GC-MS: 318 (M+).
Identifiers
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REACTION_CXSMILES
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[Mg].Br[C:3]1[CH:8]=[CH:7][C:6]([Br:9])=[CH:5][CH:4]=1.[CH2:10]([O:12][Si:13](OCC)([O:17][CH2:18][CH3:19])[O:14][CH2:15][CH3:16])[CH3:11]>C(OCC)C>[Br:9][C:6]1[CH:7]=[CH:8][C:3]([Si:13]([O:17][CH2:18][CH3:19])([O:14][CH2:15][CH3:16])[O:12][CH2:10][CH3:11])=[CH:4][CH:5]=1
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Inputs
Step One
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Name
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Quantity
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8.5 g
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Type
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reactant
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Smiles
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[Mg]
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Name
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Quantity
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80 g
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Type
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reactant
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Smiles
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BrC1=CC=C(C=C1)Br
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Name
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Quantity
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200 mL
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Type
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solvent
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Smiles
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C(C)OCC
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Step Two
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Name
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Quantity
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100 mL
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Type
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reactant
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Smiles
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C(C)O[Si](OCC)(OCC)OCC
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Name
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Quantity
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50 mL
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Type
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solvent
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Smiles
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CCOCC
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Conditions
Stirring
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Type
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CUSTOM
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Details
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The reaction mixture was stirred for 8 h
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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Details
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the temperature below 30° C
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STIRRING
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Type
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STIRRING
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Details
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The mixture was stirred for 12 h
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Duration
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12 h
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CUSTOM
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Type
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CUSTOM
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Details
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unreacted tetraethoxysilane and diethylether were removed in vacuum
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DISTILLATION
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Type
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DISTILLATION
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Details
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The remaining liquid was fractionally distilled through a Vigreux column under reduced pressure
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Outcomes
Product
Details
Reaction Time |
8 h |
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Name
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Type
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product
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Smiles
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BrC1=CC=C(C=C1)[Si](OCC)(OCC)OCC
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
